Isopropyl isopropoxyacetate

Specification

• CAS No.: 17639-74-6
• Molecular Formula: C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: propan-2-yl 2-propan-2-yloxyacetate
• Standard InChI: InChI=1S/C8H16O3/c1-6(2)10-5-8(9)11-7(3)4/h6-7H,5H2,1-4H3
• Standard InChI Key: IPIPONKOIUEBFX-UHFFFAOYSA-N
• SMILES: CC(C)OCC(=O)OC(C)C
• Canonical SMILES: CC(C)OCC(=O)OC(C)C

Introduction

Chemical Structure and Identification

Molecular Structure

Isopropyl isopropoxyacetate is an ester compound that would contain both an isopropyl group (from isopropanol) and an isopropoxy group. Its molecular structure would consist of a central acetate framework with an isopropoxy group attached to the alpha carbon and esterified with isopropanol. Unlike the more common isopropyl acetate, which has the formula C₅H₁₀O₂, isopropyl isopropoxyacetate would have a more complex structure with the general formula C₈H₁₆O₃.

Projected Physical Properties

Physical State and Appearance

Based on the properties of similar ester compounds, isopropyl isopropoxyacetate would likely be a clear, colorless liquid at room temperature. Many esters in this class, including isopropyl acetate, exhibit characteristic fruity odors, and isopropyl isopropoxyacetate might possess similar olfactory properties, though potentially modified by its different molecular structure.

Property	Projected Value	Basis for Projection
Physical State	Colorless liquid	Similar ester compounds
Boiling Point	>90°C	Higher than isopropyl acetate (88.6°C) due to increased molecular weight
Solubility in Water	<2%	Likely less than isopropyl acetate (2.9%) due to increased hydrophobicity
Density	>0.87 g/mL	Comparable to but higher than isopropyl acetate (0.874 kg/L)
Flash Point	Low, potentially ~5-15°C	Based on flammability of similar esters

Chemical Reactivity

Reactivity Profile

As an ester with both isopropyl and isopropoxy groups, this compound would likely display reactivity patterns similar to other esters, including susceptibility to hydrolysis under acidic or basic conditions. The presence of the isopropoxy group would likely influence its stability and reactivity compared to simpler esters like isopropyl acetate, which "decomposes slowly on contact with steel in the presence of air, producing acetic acid and isopropanol".

Chemical Stability

The compound would likely demonstrate moderate chemical stability under normal conditions but may undergo decomposition through various pathways:

• Hydrolysis in aqueous solutions

• Oxidative degradation in presence of air

• Potential decomposition when exposed to strong acids or bases

• Possible reaction with oxidizing materials, similar to isopropyl acetate's violent reaction with such substances

Possible Applications

Industrial Solvent Applications

Based on the properties of related compounds, isopropyl isopropoxyacetate might serve as a specialty solvent in various industries. Isopropyl acetate, for instance, is used as "a solvent for cellulose, plastics, oil and fats" and is "a component of some printing inks and perfumes". The modified structure of isopropyl isopropoxyacetate might provide unique solvent properties for specific applications.

Research Limitations and Future Directions

Current Knowledge Gaps

The scientific literature presents significant gaps regarding isopropyl isopropoxyacetate, including:

• Absence of verified physical and chemical property data

• Lack of standardized synthesis procedures

• Limited information on specific applications and performance characteristics

• Insufficient toxicological and environmental impact data

Recommended Research Areas

To advance understanding of this compound, future research should focus on:

• Definitive determination of physical and chemical properties

• Development of efficient and scalable synthesis methods

• Systematic evaluation of potential industrial applications

• Comprehensive safety and environmental impact assessment

• Structure-property relationship studies comparing with similar esters